Cas no 886503-63-5 (6-Cyclopropyl-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid)

• Product Name: 6-Cyclopropyl-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid
• CAS No: 886503-63-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD06739318
• CID: 2115398
• PubChem ID: 7174585
• Update Time: 2025-10-29

6-Cyclopropyl-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 6-cyclopropyl-1,3-dimethylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• 886503-63-5
• 975-538-0
• LKB50363
• BBL013106
• 6-cyclopropyl-1,3-dimethyl-1 h-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• STK350428
• DA-36194
• 6-Cyclopropyl-1,3-dimethyl-1 H -pyrazolo[3,4- b ]pyridine-4-carboxylic acid
• MFCD06739318
• 6-Cyclopropyl-1,3-dimethyl-1H-pyrazolo(3,4-b)pyridine-4-carboxylic acid
• EN300-26765
• DTXSID301151053
• 6-Cyclopropyl-1,3-dimethyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• FS-6083
• 6-cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• SCHEMBL26259078
• Z56640550
• AKOS000263694
• 6-Cyclopropyl-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid

• MDL： MFCD06739318
• Inchi： 1S/C12H13N3O2/c1-6-10-8(12(16)17)5-9(7-3-4-7)13-11(10)15(2)14-6/h5,7H,3-4H2,1-2H3,(H,16,17)
• InChI Key： GMQFFGPSZPLCJJ-UHFFFAOYSA-N
• SMILES： OC(C1C2C(C)=NN(C)C=2N=C(C=1)C1CC1)=O

Computed Properties

• Exact Mass: 231.100776666Da
• Monoisotopic Mass: 231.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68Ų

6-Cyclopropyl-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 6-Cyclopropyl-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid

Research Brief on 6-Cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid (CAS: 886503-63-5)

6-Cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid (CAS: 886503-63-5) is a pyrazolopyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a key intermediate or active pharmaceutical ingredient (API). Recent studies have explored its synthesis, structural properties, and biological activities, positioning it as a promising candidate for drug development, particularly in the areas of kinase inhibition and anti-inflammatory therapeutics.

The compound's unique structure, featuring a cyclopropyl group and a carboxylic acid moiety, contributes to its distinct chemical reactivity and binding affinity toward biological targets. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a precursor in the synthesis of selective kinase inhibitors, demonstrating its utility in modulating signaling pathways implicated in cancer and autoimmune diseases. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against specific kinases, with improved selectivity profiles compared to earlier generations of inhibitors.

Further investigations into the compound's mechanism of action revealed its ability to interact with ATP-binding sites of target kinases, as elucidated through X-ray crystallography and molecular docking simulations. These findings were corroborated by in vitro assays showing potent inhibition of cell proliferation in cancer cell lines, particularly those with dysregulated kinase activity. Additionally, the compound's metabolic stability and pharmacokinetic properties were evaluated in preclinical models, suggesting favorable oral bioavailability and low toxicity, which are critical for further development.

In the context of anti-inflammatory applications, a 2024 study in Bioorganic & Medicinal Chemistry Letters explored the compound's potential as a modulator of inflammatory cytokines. Researchers synthesized a series of analogs and identified structural modifications that enhanced its ability to suppress pro-inflammatory mediators such as TNF-α and IL-6. These results underscore the versatility of 6-Cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid as a scaffold for designing novel therapeutics.

Despite these advancements, challenges remain in optimizing the compound's potency and selectivity for clinical translation. Ongoing research focuses on refining synthetic routes to improve yield and purity, as well as exploring its applications in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with enhanced therapeutic profiles.

In conclusion, 6-Cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid represents a promising chemical entity with multifaceted applications in drug discovery. Its structural features and biological activities make it a valuable tool for researchers aiming to address unmet medical needs in oncology and inflammation. Future studies will likely expand its utility through targeted modifications and mechanistic investigations, paving the way for its inclusion in next-generation therapeutics.